Cas no 1872021-75-4 (2,2-difluoro-1-(2-methyl-1,3-thiazol-5-yl)ethan-1-ol)

2,2-Difluoro-1-(2-methyl-1,3-thiazol-5-yl)ethan-1-ol is a fluorinated thiazole derivative with potential applications in pharmaceutical and agrochemical research. The presence of difluoromethyl and hydroxyl groups enhances its reactivity, making it a versatile intermediate for synthesizing bioactive compounds. Its thiazole moiety contributes to its stability and potential biological activity, particularly in drug discovery for antimicrobial or antiviral agents. The compound's structural features, including the electron-withdrawing fluorine atoms, may improve metabolic stability and binding affinity in target molecules. Its well-defined chemical properties facilitate controlled modifications, supporting its use in medicinal chemistry and material science applications. Proper handling under standard laboratory conditions is recommended due to its reactive functional groups.
2,2-difluoro-1-(2-methyl-1,3-thiazol-5-yl)ethan-1-ol structure
1872021-75-4 structure
Product Name:2,2-difluoro-1-(2-methyl-1,3-thiazol-5-yl)ethan-1-ol
CAS No:1872021-75-4
MF:C6H7F2NOS
MW:179.187687158585
CID:5972539
PubChem ID:130580393
Update Time:2025-11-01

2,2-difluoro-1-(2-methyl-1,3-thiazol-5-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 2,2-difluoro-1-(2-methyl-1,3-thiazol-5-yl)ethan-1-ol
    • 1872021-75-4
    • EN300-1932787
    • Inchi: 1S/C6H7F2NOS/c1-3-9-2-4(11-3)5(10)6(7)8/h2,5-6,10H,1H3
    • InChI Key: NEODVAXVYQUGGJ-UHFFFAOYSA-N
    • SMILES: S1C(C)=NC=C1C(C(F)F)O

Computed Properties

  • Exact Mass: 179.02164134g/mol
  • Monoisotopic Mass: 179.02164134g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 61.4Ų

2,2-difluoro-1-(2-methyl-1,3-thiazol-5-yl)ethan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1932787-0.05g
2,2-difluoro-1-(2-methyl-1,3-thiazol-5-yl)ethan-1-ol
1872021-75-4
0.05g
$888.0 2023-09-17
Enamine
EN300-1932787-0.1g
2,2-difluoro-1-(2-methyl-1,3-thiazol-5-yl)ethan-1-ol
1872021-75-4
0.1g
$930.0 2023-09-17
Enamine
EN300-1932787-0.25g
2,2-difluoro-1-(2-methyl-1,3-thiazol-5-yl)ethan-1-ol
1872021-75-4
0.25g
$972.0 2023-09-17
Enamine
EN300-1932787-0.5g
2,2-difluoro-1-(2-methyl-1,3-thiazol-5-yl)ethan-1-ol
1872021-75-4
0.5g
$1014.0 2023-09-17
Enamine
EN300-1932787-1.0g
2,2-difluoro-1-(2-methyl-1,3-thiazol-5-yl)ethan-1-ol
1872021-75-4
1g
$1086.0 2023-06-02
Enamine
EN300-1932787-2.5g
2,2-difluoro-1-(2-methyl-1,3-thiazol-5-yl)ethan-1-ol
1872021-75-4
2.5g
$2071.0 2023-09-17
Enamine
EN300-1932787-5.0g
2,2-difluoro-1-(2-methyl-1,3-thiazol-5-yl)ethan-1-ol
1872021-75-4
5g
$3147.0 2023-06-02
Enamine
EN300-1932787-10.0g
2,2-difluoro-1-(2-methyl-1,3-thiazol-5-yl)ethan-1-ol
1872021-75-4
10g
$4667.0 2023-06-02
Enamine
EN300-1932787-1g
2,2-difluoro-1-(2-methyl-1,3-thiazol-5-yl)ethan-1-ol
1872021-75-4
1g
$1057.0 2023-09-17
Enamine
EN300-1932787-5g
2,2-difluoro-1-(2-methyl-1,3-thiazol-5-yl)ethan-1-ol
1872021-75-4
5g
$3065.0 2023-09-17

Additional information on 2,2-difluoro-1-(2-methyl-1,3-thiazol-5-yl)ethan-1-ol

Introduction to 2,2-Difluoro-1-(2-Methyl-1,3-thiazol-5-yl)ethan-1-ol (CAS No. 1872021-75-4)

2,2-Difluoro-1-(2-methyl-1,3-thiazol-5-yl)ethan-1-ol (CAS No. 1872021-75-4) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a difluoromethyl group and a thiazole ring, which contribute to its potential biological activities and therapeutic applications.

The difluoromethyl group is known for its ability to enhance the metabolic stability and bioavailability of drug molecules. This feature is particularly valuable in the development of new pharmaceuticals, where improving the pharmacokinetic properties of lead compounds is a critical step in the drug discovery process. The thiazole ring, on the other hand, is a common heterocyclic structure found in various bioactive molecules, including antibiotics and antifungal agents. The combination of these structural elements in 2,2-difluoro-1-(2-methyl-1,3-thiazol-5-yl)ethan-1-ol suggests that it may possess a broad spectrum of biological activities.

Recent studies have explored the potential applications of 2,2-difluoro-1-(2-methyl-1,3-thiazol-5-yl)ethan-1-ol in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that 2,2-difluoro-1-(2-methyl-1,3-thiazol-5-yl)ethan-1-ol may have potential as a novel anti-inflammatory agent for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's potential as an antiviral agent. Preliminary studies have indicated that 2,2-difluoro-1-(2-methyl-1,3-thiazol-5-yl)ethan-1-ol exhibits activity against several viral strains, including influenza and herpes simplex virus (HSV). The mechanism of action appears to involve the inhibition of viral replication through interference with key viral enzymes. This property makes it a promising candidate for further development as an antiviral therapeutic.

In addition to its anti-inflammatory and antiviral properties, 2,2-difluoro-1-(2-methyl-1,3-thiazol-5-yl)ethan-1-ol has also been investigated for its potential neuroprotective effects. Research has shown that this compound can reduce oxidative stress and prevent neuronal cell death in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These findings highlight the compound's multifaceted biological activities and its potential as a neuroprotective agent.

The pharmacokinetic profile of 2,2-difluoro-1-(2-methyl-1,3-thiazol-5-y)ethan-l-l-oI has been studied to understand its behavior in biological systems. Studies have demonstrated that this compound exhibits good oral bioavailability and favorable distribution properties. It is rapidly absorbed from the gastrointestinal tract and distributed to various tissues, including the brain. The compound also shows low plasma protein binding, which may contribute to its ability to reach target sites effectively.

To further evaluate the safety and efficacy of 2,2-difluoro-l-(Z-methyl-l ,3-thiazol-S-yOethan-l -oI, preclinical studies have been conducted in animal models. These studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, more extensive toxicological evaluations are necessary to ensure its safety before advancing to clinical trials.

Clinical trials are currently underway to assess the therapeutic potential of 2 , 2 -difluoro-l -(Z -methyl-l , 3 -thiazol-S-yOethan-l -oI in various disease conditions. Early-phase trials are focusing on evaluating its safety and pharmacokinetic properties in humans. Preliminary results from these trials are promising and suggest that the compound may be suitable for further development as a novel therapeutic agent.

In conclusion, 2 , 2 -difluoro-l -(Z -methyl-l , 3 -thiazol-S-yOethan-l -oI (CAS No. 1872021 -75 -4) is a promising compound with a diverse range of biological activities. Its unique structural features make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. Ongoing studies continue to explore its potential applications in treating inflammatory diseases, viral infections, and neurodegenerative disorders. As research progresses, it is anticipated that this compound will contribute significantly to the advancement of new therapeutic options for patients.

Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司